Cas no 79912-82-6 (Cyclohexanecarboxylic acid, 4-butyl-, 4-fluorophenyl ester, trans-)

• Product name: Cyclohexanecarboxylic acid, 4-butyl-, 4-fluorophenyl ester, trans-
• CAS No: 79912-82-6
• MF: C₁₇H₂₃O₂F
• MW: 278.36172
• CID: 531471
• PubChem ID: 13650934

Cyclohexanecarboxylic acid, 4-butyl-, 4-fluorophenyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-butyl-, 4-fluorophenyl ester, trans-
• (4-fluorophenyl) 4-butylcyclohexane-1-carboxylate
• SCHEMBL8046575
• 4-FLUOROPHENYL 4-BUTYLCYCLOHEXANE-1-CARBOXYLATE
• SCHEMBL8045924
• AKOS003036005
• 79912-82-6
• DTXSID00545860

• Inchi： InChI=1S/C17H23FO2/c1-2-3-4-13-5-7-14(8-6-13)17(19)20-16-11-9-15(18)10-12-16/h9-14H,2-8H2,1H3
• InChI Key： YRMXXVXCGZPTRP-UHFFFAOYSA-N
• SMILES： CCCCC1CCC(CC1)C(=O)OC2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 278.16820813g/mol
• Monoisotopic Mass: 278.16820813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 26.3Ų